Cas no 921898-04-6 (N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl-2-(thiophen-2-yl)acetamide)

• Product Name: N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl-2-(thiophen-2-yl)acetamide
• CAS No: 921898-04-6
• MF: C₁₇H₂₀N₂O₃S₂
• MW: 364.482301712036
• CID: 6434691
• PubChem ID: 16809524
• Update Time: 2025-06-07

N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl-2-(thiophen-2-yl)acetamide
• 2-Thiopheneacetamide, N-[2-[(3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]ethyl]-
• 921898-04-6
• F2282-0106
• N-(2-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)-2-(thiophen-2-yl)acetamide
• AKOS024635942
• N-[2-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)ethyl]-2-thiophen-2-ylacetamide
• N-[2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl]-2-(thiophen-2-yl)acetamide

• Inchi： 1S/C17H20N2O3S2/c20-17(12-16-6-3-10-23-16)18-8-11-24(21,22)19-9-7-14-4-1-2-5-15(14)13-19/h1-6,10H,7-9,11-13H2,(H,18,20)
• InChI Key： QOMGYYOXAUUOOA-UHFFFAOYSA-N
• SMILES： S(CCNC(CC1=CC=CS1)=O)(N1CC2C=CC=CC=2CC1)(=O)=O

Computed Properties

• Exact Mass: 364.09153485g/mol
• Monoisotopic Mass: 364.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• pka: 14.73±0.46(Predicted)

Additional information on N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl-2-(thiophen-2-yl)acetamide

N-2-(1,2,3,4-Tetrahydroisoquinoline-2-sulfonyl)ethyl-2-(Thiophen-2-yl)acetamide: A Comprehensive Overview

N-2-(1,2,3,4-Tetrahydroisoquinoline-2-sulfonyl)ethyl-2-(thiophen-2-yl)acetamide (CAS No. 921898-04-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and potential therapeutic applications.

Chemical Structure and Synthesis

The chemical structure of N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl-2-(thiophen-2-yl)acetamide is composed of a tetrahydroisoquinoline moiety linked to a thiophene ring through a sulfonyl group and an acetamide linkage. The tetrahydroisoquinoline scaffold is known for its diverse biological activities, including anti-inflammatory and neuroprotective properties. The thiophene ring, on the other hand, is a common heterocyclic moiety found in many bioactive compounds due to its ability to modulate various biological targets.

The synthesis of this compound typically involves several steps. One common approach is to start with the preparation of the tetrahydroisoquinoline derivative, which can be synthesized via the Pictet-Spengler reaction from appropriate amine and aldehyde precursors. The resulting tetrahydroisoquinoline is then functionalized with a sulfonyl group using sulfonyl chlorides or other reagents. Finally, the thiophene moiety is introduced through an acylation reaction with a suitable thiophene carboxylic acid or its derivative.

Biological Activities

Recent studies have highlighted the diverse biological activities of N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl-2-(thiophen-2-yl)acetamide. One of the most notable findings is its potent anti-inflammatory effects. In vitro assays have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. These results suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, research has indicated that N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl-2-(thiophen-2-yl)acetamide exhibits neuroprotective properties. Studies using neuronal cell models have demonstrated that this compound can protect against oxidative stress-induced cell death by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that it may be useful in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Pharmacological Properties

The pharmacological properties of N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl-2-(thiophen-2-yl)acetamide have been extensively studied to understand its potential as a therapeutic agent. In vivo studies have shown that this compound has good oral bioavailability and can cross the blood-brain barrier (BBB), making it suitable for central nervous system (CNS) applications. Furthermore, it has been found to have low toxicity in animal models, with no significant adverse effects observed at therapeutic doses.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Preliminary results from phase I trials have shown promising outcomes in terms of safety and tolerability. Phase II trials are expected to provide more detailed information on its therapeutic potential in specific disease conditions.

Potential Therapeutic Applications

The unique combination of anti-inflammatory and neuroprotective properties makes N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl-2-(thiophen-2-yl)acetamide a promising candidate for various therapeutic applications. In addition to its potential in treating inflammatory diseases and neurodegenerative disorders, this compound may also have applications in other areas such as pain management and cancer therapy.

Preliminary studies have shown that this compound can inhibit the activation of microglia cells in the brain, which are known to contribute to chronic pain conditions. This suggests that it may be useful as an analgesic agent for treating neuropathic pain. Additionally, research has indicated that it can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. These findings open up new avenues for exploring its potential as an anticancer agent.

Conclusion

N-2-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)ethyl-2-(thiophen-2-yl)acetamide (CAS No. 921898-04-6) is a multifaceted compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure combines the beneficial properties of tetrahydroisoquinoline and thiophene moieties to offer potent anti-inflammatory and neuroprotective effects. Ongoing research continues to uncover new aspects of its pharmacological profile and therapeutic potential. As clinical trials progress, it is hoped that this compound will find widespread use in treating various diseases and conditions.